2-Nitro-N-[1-(pyridin-4-yl)ethyl]aniline

• IUPAC Name: 2-nitro-N-(1-pyridin-4-ylethyl)aniline
• InChI: InChI=1S/C13H13N3O2/c1-10(11-6-8-14-9-7-11)15-12-4-2-3-5-13(12)16(17)18/h2-10,15H,1H3
• InChI Key: OHGKFFMVDATVRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

“2-Nitro-N-[1-(pyridin-4-yl)ethyl]aniline” is a chemical compound with the molecular formula C13H13N3O2. It has a molecular weight of 243.26 g/mol. This compound is not intended for human or veterinary use, but for research purposes only.

Scientific Research Applications

Nonlinear Optical Materials

Research on new organic binary solids involving compounds structurally related to 2-Nitro-N-[1-(pyridin-4-yl)ethyl]aniline, such as N,N-dimethyl-4-[(E)-2-(pyridin-4-yl)ethenyl]aniline, has explored their potential applications in nonlinear optics (NLO). These compounds, in combination with various coformers, have been synthesized and characterized to understand the factors influencing the formation of polar crystals essential for NLO applications. The studies have shown that these materials are stable up to relatively high temperatures and transparent across a wide spectrum, making them suitable for NLO applications (Draguta et al., 2015).

Chemical Shift Analysis in NMR Spectroscopy

Another area of application for similar compounds involves the use of 4-substituted N-[1-(pyridine-3- and -4-yl)ethylidene]anilines in NMR spectroscopy. These compounds have been synthesized and analyzed to understand the substituent-induced chemical shifts in their carbon atoms. This research helps in elucidating the field and resonance effects of substituents, contributing to a deeper understanding of molecular structures and interactions in chemical and biochemical systems (Rančić et al., 2014).

Photocaged Complexes for Metal Ion Release

Compounds related to this compound have been used in the development of photocaged complexes for controlled metal ion release. Studies involving nitrobenzhydrol-based photocages with ligands similar in structure to the subject compound have shown promise in designing systems for the controlled release of metal ions like Zn(2+), which can have various applications in biological and environmental systems (Gwizdala et al., 2012).

Directing Group in Organic Synthesis

The role of 2-(pyridin-2-yl)aniline derivatives as directing groups in organic synthesis, particularly in C-H amination mediated by cupric acetate, has been explored. This application allows for the effective amination of β-C(sp2)-H bonds of benzamide derivatives, showcasing the versatility of pyridinyl-aniline compounds in facilitating specific and efficient chemical transformations (Zhao et al., 2017).

Catalysis in Organic Reactions

Imino-pyridine Ni(II) complexes derived from compounds structurally related to this compound have been used as catalysts in the transfer hydrogenation of ketones. These complexes have shown moderate catalytic activities, demonstrating the potential of pyridinyl-aniline derivatives in catalyzing important organic reactions (Tsaulwayo et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been found to target various enzymes and receptors, influencing cellular processes .

Mode of Action

It’s known that the compound can participate in reactions catalyzed by metal-organic frameworks . More research is needed to fully understand the interaction of this compound with its targets and the resulting changes.

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have been found to have various effects at the molecular and cellular level .